Cas no 141075-26-5 (Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl-)

• Product Name: Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl-
• CAS No: 141075-26-5
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 1300713
• PubChem ID: 965101
• Update Time: 2025-04-20

Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl-
• 2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]-1-phenylethanone
• Z18444110
• STL407156
• AKOS001138557
• 141075-26-5

• Inchi： 1S/C16H14N2OS/c1-11-7-8-13-14(9-11)18-16(17-13)20-10-15(19)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： RJKFNJRDOCCWCN-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 45.75